Cas no 2097930-38-4 (N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)
N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- 2097930-38-4
- AKOS032466146
- N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- F6521-7323
- N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
-
- Inchi: 1S/C20H20N2O4/c1-22-9-8-13-10-14(6-7-15(13)22)16(23)11-21-20(24)19-12-25-17-4-2-3-5-18(17)26-19/h2-10,16,19,23H,11-12H2,1H3,(H,21,24)
- InChI Key: XGNHEUIOTSHNCO-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1C(NCC(C1C=CC2=C(C=CN2C)C=1)O)=O
Computed Properties
- Exact Mass: 352.14230712g/mol
- Monoisotopic Mass: 352.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.7Ų
N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6521-7323-2μmol |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-5μmol |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-10μmol |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-20μmol |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-1mg |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-2mg |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-3mg |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-4mg |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-5mg |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6521-7323-10mg |
N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
2097930-38-4 | 10mg |
$79.0 | 2023-09-08 |
N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Professional Introduction to N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 2097930-38-4)
N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, identified by its CAS number 2097930-38-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further research and development in drug discovery.
The structure of N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide incorporates several key pharmacophoric elements that are known to contribute to the biological activity of molecules. The presence of a benzodioxine core, combined with an indole moiety and hydroxyl functional groups, suggests potential interactions with various biological targets. These structural components are often associated with molecules that exhibit pharmacological effects in areas such as central nervous system (CNS) disorders, inflammation, and cancer.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with these diseases. The benzodioxine scaffold is particularly noteworthy, as it has been shown to interact with a variety of receptors and enzymes. For instance, derivatives of benzodioxine have been investigated for their potential as serotonin receptor modulators, which could have implications for the treatment of depression and anxiety disorders.
The indole moiety in N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide further enhances its potential biological activity. Indole derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern on the indole ring can significantly influence its biological activity, making it a key area of focus for medicinal chemists.
The hydroxyl group at the 2-position of the benzodioxine core is another important feature that can influence the compound's interactions with biological targets. Hydroxyl groups are often involved in hydrogen bonding interactions, which can be critical for the binding affinity and selectivity of a drug molecule. In addition, hydroxyl groups can also participate in other types of interactions, such as dipole-dipole interactions and hydrophobic effects, further contributing to the compound's overall pharmacological profile.
Recent studies have begun to explore the potential therapeutic applications of N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of particular interest is its potential as an inhibitor of enzymes involved in cancer cell proliferation. Preliminary computational studies have suggested that this compound may interact with key enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are known to play critical roles in cancer progression.
Additionally, the compound's structure suggests potential activity against inflammatory pathways. Inflammation is a hallmark of many chronic diseases, including arthritis and inflammatory bowel disease. By modulating inflammatory pathways, N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-carboxamide could potentially offer therapeutic benefits in these conditions. Research is ongoing to identify specific targets and evaluate the compound's efficacy in preclinical models.
The synthesis of N-2-hydroxy- N-( methyl-H-indol-5-yl)
2097930-38-4 (N-2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)